![molecular formula C14H19NO4 B069422 (2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid CAS No. 177659-78-8](/img/structure/B69422.png)
(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid
Description
“(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid” is a chemical compound with the molecular formula C14H19NO4 and a molecular weight of 265.3 g/mol12. It is available for purchase from various chemical suppliers21.
Synthesis Analysis
Unfortunately, I couldn’t find specific information on the synthesis of “(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid”. Synthesis of a compound involves a series of chemical reactions, and the specifics can vary based on the desired yield, cost-effectiveness, and other factors. It’s recommended to consult a chemist or a relevant scientific literature for detailed synthesis procedures3.Molecular Structure Analysis
The molecular structure of a compound provides information about the arrangement of atoms within the molecule. However, specific details about the molecular structure of “(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid” are not readily available in the sources I found21.Chemical Reactions Analysis
The analysis of chemical reactions involves understanding how a compound interacts with other substances. Unfortunately, I couldn’t find specific information on the chemical reactions involving "(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid"21.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. Unfortunately, I couldn’t find specific information on the physical and chemical properties of "(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid"21.Safety And Hazards
The safety and hazards of a compound refer to its potential risks and precautions needed when handling it. Unfortunately, I couldn’t find specific information on the safety and hazards of "(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid"21.
Future Directions
The future directions of a compound refer to potential applications or areas of research. Unfortunately, I couldn’t find specific information on the future directions of "(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid"21.
Please note that this analysis is based on the information available from the sources I found. For a more comprehensive analysis, it’s recommended to consult a chemist or relevant scientific literature. I apologize for any inconvenience caused by the lack of specific information.
properties
IUPAC Name |
(2S)-2-[methyl(phenylmethoxycarbonyl)amino]pentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-3-7-12(13(16)17)15(2)14(18)19-10-11-8-5-4-6-9-11/h4-6,8-9,12H,3,7,10H2,1-2H3,(H,16,17)/t12-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAQJUVKEWIMVQV-LBPRGKRZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)O)N(C)C(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H](C(=O)O)N(C)C(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501239998 |
Source
|
| Record name | N-Methyl-N-[(phenylmethoxy)carbonyl]-L-norvaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501239998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid | |
CAS RN |
177659-78-8 |
Source
|
| Record name | N-Methyl-N-[(phenylmethoxy)carbonyl]-L-norvaline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=177659-78-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Methyl-N-[(phenylmethoxy)carbonyl]-L-norvaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501239998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Methoxy-8-(4-methylpiperazin-1-yl)sulfonylindolo[2,1-b]quinazoline-6,12-dione](/img/structure/B69344.png)
![(3aS,4S,6aR)-4-(Hydroxymethyl)-3,3a,4,6a-tetrahydro-6H-furo[3,4-c]pyrazol-6-one](/img/structure/B69359.png)
![3-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}-5-hydroxybenzoic acid](/img/structure/B69364.png)
